
Sourcing Cyhalothrin-d5: A Guide for Analytical
Laboratories

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B12420381 Get Quote

For researchers, scientists, and professionals in drug development requiring Cyhalothrin-d5
for analytical purposes, several reputable suppliers offer this isotopically labeled standard. This

guide provides an overview of vendors and key product details to facilitate procurement.

Available Product:

The most commonly available form of this standard is λ-Cyhalothrin-(phenoxy-d5). In this

variant, five protons on the phenoxy group of the λ-cyhalothrin molecule are replaced by

deuterium. This labeled compound is primarily utilized in isotope dilution mass spectrometry

(IDMS) for the precise quantification of pesticide residues.

Prominent Suppliers:

A primary and widely recognized supplier for this analytical standard is Sigma-Aldrich. They

offer λ-Cyhalothrin-(phenoxy-d5) under their PESTANAL® product line, which signifies that it is

an analytical standard.[1] This product is intended for routine analytics and screening tests.[1]

Other vendors that distribute Sigma-Aldrich products, such as LabMart, also list λ-Cyhalothrin-

(phenoxy-d5) in their catalogs.[2]

LGC Standards is another key supplier in the field of reference materials. While they offer the

unlabeled lambda-Cyhalothrin, researchers should directly inquire about the availability of the

deuterated form.[3] LGC Standards emphasizes that their reference materials are produced in
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accordance with ISO 17034, ensuring high quality and competence as a reference standard

manufacturer.[3]

Key Product Specifications:

The following table summarizes the chemical information for Cyhalothrin-d5.

Attribute Value

Chemical Name λ-Cyhalothrin-(phenoxy-d5)

Synonyms λ-Cyhalothrin-d5

Molecular Formula C₂₃H₁₄D₅ClF₃NO₃

Application Isotope dilution mass spectrometry (IDMS)

Note: The molecular formula is inferred from the replacement of 5 hydrogen atoms with

deuterium on the phenoxy ring of λ-Cyhalothrin (C₂₃H₁₉ClF₃NO₃).

Experimental Workflow for Procurement:

To acquire Cyhalothrin-d5 analytical standard, the following logical workflow is recommended.

Caption: A streamlined workflow for the procurement of analytical standards.

When placing an order, it is crucial to obtain and review the Certificate of Analysis (CoA) to

ensure the product meets the specific requirements of your analytical method, including purity

and isotopic enrichment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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